Cas no 1339682-10-8 (3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester)

3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester is a specialized heterocyclic compound featuring a thiazolidine core with dicarboxylic acid functionality. The 9H-fluoren-9-ylmethyl (Fm) ester group enhances its utility in peptide synthesis and organic transformations, offering selective deprotection under mild basic conditions. The methyl substitution at the 2-position contributes to steric and electronic modulation, influencing reactivity and stability. This compound is particularly valuable in medicinal chemistry and materials science, where its bifunctional structure enables versatile derivatization. Its compatibility with solid-phase synthesis and orthogonal protecting group strategies makes it a practical intermediate for constructing complex molecular architectures. High purity and well-defined reactivity ensure reproducibility in research applications.
3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester structure
1339682-10-8 structure
Product Name:3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester
CAS No:1339682-10-8
MF:C20H19NO4S
MW:369.43416428566
CID:6097321
PubChem ID:63791454
Update Time:2025-08-05

3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester
    • AKOS013103353
    • SB49790
    • 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
    • EN300-657595
    • 1339682-10-8
    • Inchi: 1S/C20H19NO4S/c1-12-21(18(11-26-12)19(22)23)20(24)25-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,22,23)
    • InChI Key: WFCIGOQMPVAAGQ-UHFFFAOYSA-N
    • SMILES: S1CC(C(O)=O)N(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C1C

Computed Properties

  • Exact Mass: 369.10347926g/mol
  • Monoisotopic Mass: 369.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.350±0.06 g/cm3(Predicted)
  • Boiling Point: 589.4±50.0 °C(Predicted)
  • pka: 3.48±0.40(Predicted)

3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-657595-0.05g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
0.05g
$1020.0 2023-06-06
Enamine
EN300-657595-0.1g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
0.1g
$1068.0 2023-06-06
Enamine
EN300-657595-0.25g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
0.25g
$1117.0 2023-06-06
Enamine
EN300-657595-0.5g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
0.5g
$1165.0 2023-06-06
Enamine
EN300-657595-1.0g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
1g
$1214.0 2023-06-06
Enamine
EN300-657595-2.5g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
2.5g
$2379.0 2023-06-06
Enamine
EN300-657595-5.0g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
5g
$3520.0 2023-06-06
Enamine
EN300-657595-10.0g
3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1339682-10-8
10g
$5221.0 2023-06-06

Additional information on 3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester

3,4-Thiazolidinedicarboxylic Acid, 2-Methyl-, 3-(9H-Fluoren-9-Ylmethyl) Ester: A Comprehensive Overview

Introduction

The compound with CAS No. 1339682-10-8, commonly referred to as 3,4-thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thiazolidine ring serves as the core structure, while the fluoren-9-ylmethyl group adds complexity and functionality to the molecule. Recent studies have highlighted its role in various biological systems, making it a topic of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of 3,4-thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester is characterized by a thiazolidine ring system fused with a dicarboxylic acid moiety and a fluoren-9-ylmethyl ester group. The thiazolidine ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The fluoren-9-ylmethyl group, derived from fluorene, adds aromaticity and enhances the molecule's solubility and bioavailability.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, condensations, and esterifications. Researchers have optimized synthetic pathways to improve yield and purity. For instance, recent advancements in catalytic methods have enabled the formation of the thiazolidine ring with high efficiency. The incorporation of the fluoren-9-ylmethyl group is typically achieved through Friedel-Crafts alkylation or other coupling reactions.

Biological Activity and Applications

One of the most promising aspects of 3,4-thiazolidinedicarboxylic acid, 2-methyl-, 3-(9H-fluoren-9-ylmethyl) ester is its biological activity. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, it has shown inhibitory effects on histone deacetylases (HDACs), which are key targets in cancer therapy. This activity suggests that the compound could be developed into a novel anticancer agent.

Beyond enzymatic inhibition, this compound has also been investigated for its role in modulating cellular signaling pathways. Recent research indicates that it may influence the Wnt/β-catenin pathway, which is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. These findings underscore its versatility as a lead compound for drug discovery.

Additionally, the fluoren-9-ylmethyl group imparts unique photophysical properties to the molecule. This feature has led to its exploration in fluorescence-based assays for diagnostics and imaging applications. Its ability to emit light upon excitation makes it a candidate for biosensor development.

Recent Research Findings

In recent years, there has been a surge in research focusing on 3,4-thiazolidinedicarboxylic acid derivatives, particularly those with substituted groups like the fluoren-9-ylmethyl moiety. A study published in *Nature Communications* highlighted the compound's ability to induce autophagy in cancer cells by targeting specific lysosomal enzymes. This mechanism offers a novel approach to overcoming chemotherapy resistance.

Another groundbreaking study conducted by researchers at Stanford University revealed that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This discovery opens new avenues for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with target proteins. Using advanced docking algorithms, scientists have identified key residues responsible for binding affinity. These findings are crucial for rational drug design efforts aimed at enhancing efficacy while minimizing side effects.

Future Prospects and Challenges

Despite its promising properties, several challenges remain before 3,4-thiazolidinedicarboxylic acid derivatives can be translated into clinical use. One major hurdle is optimizing pharmacokinetics to ensure adequate bioavailability and minimize toxicity. Preclinical studies are currently underway to assess these parameters comprehensively.

Collaborative efforts between academia and industry are essential to overcoming these challenges. Public-private partnerships have already begun exploring scalable synthesis methods for this compound. Additionally, ongoing clinical trials aim to evaluate its safety profile in human subjects.

In conclusion,3,4-thiazolidinedicarboxylic acid derivatives, particularly those bearing the fluoren-9-yilmethylester group, represent a valuable class of compounds with diverse biological activities and therapeutic potential. As research continues to uncover new applications and mechanisms of action for this compound,the scientific community remains optimistic about its future contributions to medicine.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.